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Compound of Interest

2-Amino-5-
Compound Name: ) )
methoxybenzenesulfonic acid

Cat. No.: B084394

An In-Depth Technical Guide to 2-Amino-5-methoxybenzenesulfonic Acid: Properties,
Synthesis, and Applications

Introduction

2-Amino-5-methoxybenzenesulfonic acid is a substituted aromatic sulfonic acid that serves
as a crucial intermediate in the synthesis of various organic compounds. Its molecular
structure, featuring an amino group, a methoxy group, and a sulfonic acid group attached to a
benzene ring, imparts a unique combination of reactivity and functionality. This makes it a
valuable building block in the chemical industry, particularly in the manufacturing of dyes and
pigments.[1] This guide provides a comprehensive overview of its fundamental properties,
synthesis methodologies, key applications, and essential safety protocols, tailored for
researchers, chemists, and professionals in drug development and materials science.

Physicochemical and Spectroscopic Properties

The inherent properties of 2-Amino-5-methoxybenzenesulfonic acid are dictated by its
molecular structure. The presence of both an acidic sulfonic acid group and a basic amino
group makes it an amphoteric compound (zwitterion) in certain conditions. The methoxy group
influences the electron density of the aromatic ring, affecting its reactivity in electrophilic
substitution reactions.

Core Chemical Properties
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A summary of the key identifying and physical properties is presented below for quick

reference.
Property Value Source
2-amino-5-
IUPAC Name (2]

methoxybenzenesulfonic acid

4-Aminoanisole-3-sulfonic
Synonyms _ . [2][3]
acid, 4-Methoxy-2-sulfoaniline

CAS Number 13244-33-2 [2][4]1[5]
Molecular Formula C7H9sNO4S [2][41[6]
Molecular Weight 203.22 g/mol [2][4]
Appearance Solid

_ COC1=CC(=C(C=C1)N)S(=0)
Canonical SMILES [2][6]
(=O)O

KZKGEEGADAWJFS-
InChl Key [2]
UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic analysis is fundamental for the structural confirmation of 2-Amino-5-
methoxybenzenesulfonic acid. While experimental conditions can cause variations, typical
spectral data are available in public databases.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both tH NMR and 3C NMR spectra are
available for this compound, providing detailed information about the hydrogen and carbon
environments within the molecule.[2] These spectra are critical for confirming the substitution
pattern on the benzene ring.

« Infrared (IR) Spectroscopy: IR spectra reveal the presence of key functional groups.
Characteristic peaks for the N-H stretch of the amino group, C-O stretch of the methoxy
ether, and the S=0 stretches of the sulfonic acid group would be expected.[2]
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Synthesis Methodology

The synthesis of 2-Amino-5-methoxybenzenesulfonic acid can be achieved through various
routes. A notable method involves a multi-step process starting from phenol, which is
advantageous due to its avoidance of toxic solvents like o-dichlorobenzene or trichlorobenzene
that are used in other industrial processes.[1]

Synthesis Pathway from Phenol

This pathway leverages common and well-understood organic reactions to build the target
molecule. The process is designed to be straightforward and yields a high rate of synthesis,
reportedly over 82%.[1]
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Caption: Recommended laboratory workflow for handling hazardous chemicals.
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Handling and Storage Protocol

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield. [7]* Skin
Protection: Wear impervious protective clothing and chemical-resistant gloves. [7]*
Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood.
If exposure limits may be exceeded, use a full-face respirator. [3][7] Handling:

e Avoid contact with skin, eyes, and clothing. [3]2. Avoid breathing dust or mists. [3]3. Wash
hands and any exposed skin thoroughly after handling. [3] Storage:

o Store in a tightly closed container. [8]2. Keep in a dry, cool, and well-ventilated place. [3]3.
Keep in a dark place as some organic compounds are light-sensitive. First Aid Measures:

« If Inhaled: Remove the person to fresh air and keep comfortable for breathing. [3][8]* If on
Skin: Wash with plenty of soap and water. [3]* If in Eyes: Rinse cautiously with water for
several minutes. Remove contact lenses if present and easy to do. Continue rinsing. [3][8]* If
Swallowed: Clean mouth with water. Get medical attention. [3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Amino-5-methoxybenzenesulfonic acid basic
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084394#2-amino-5-methoxybenzenesulfonic-acid-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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